Cas no 911228-69-8 (5-Bromo-pyrimidine-2-carboxylic acid diethylamide)

5-Bromo-pyrimidine-2-carboxylic acid diethylamide is a brominated pyrimidine derivative with a diethylamide functional group, offering utility as a versatile intermediate in organic synthesis and pharmaceutical research. Its pyrimidine core provides a rigid heterocyclic scaffold, while the bromine substituent enhances reactivity for further functionalization via cross-coupling or nucleophilic substitution reactions. The diethylamide moiety contributes to improved solubility and potential bioactivity, making it valuable in medicinal chemistry for the development of targeted compounds. This compound is particularly suited for applications in drug discovery, where its structural features enable the exploration of structure-activity relationships. High purity and consistent quality ensure reliable performance in synthetic workflows.

5-Bromo-pyrimidine-2-carboxylic acid diethylamide structure

911228-69-8 structure

Product Name:5-Bromo-pyrimidine-2-carboxylic acid diethylamide

CAS No:911228-69-8

MF:C₉H₁₂BrN₃O

MW:258.115080833435

CID:2182732

PubChem ID:44254500

Update Time:2025-10-15

5-Bromo-pyrimidine-2-carboxylic acid diethylamide Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-pyrimidine-2-carboxylic acid diethylamide
- DB-263517
- SB39830
- 5-bromo-N,N-diethylpyrimidine-2-carboxamide
- SCHEMBL5011310
- 911228-69-8
- Inchi： 1S/C9H12BrN3O/c1-3-13(4-2)9(14)8-11-5-7(10)6-12-8/h5-6H,3-4H2,1-2H3
- InChI Key： YJIFGZOQBMGQJB-UHFFFAOYSA-N
- SMILES： BrC1C=NC(C(N(CC)CC)=O)=NC=1

Computed Properties

Exact Mass: 257.01637g/mol
Monoisotopic Mass: 257.01637g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 46.1Å²

5-Bromo-pyrimidine-2-carboxylic acid diethylamide Pricemore >>

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